L-Arginine L-aspartate

Description

L-arginine-L-aspartate is a chemical compound used to formulate products that address exhaustion related to stress, athletic activities requiring endurance, and age-related conditions . It is created when the body breaks down L-ornithine-L-aspartate to increase levels of the amino acids ornithine and aspartic acid, which help lower toxic ammonia levels in the blood . L-arginine, also known as simply arginine, is a nonessential amino acid that the body typically produces enough of, though it can be consumed through protein-rich foods . L-arginine-L-aspartate is widely used by athletes for its potential ergogenic properties . Supplementation with L-arginine-L-aspartate may lead to lower blood lactate concentrations, reduced oxygen consumption, and increased fat utilization during exercise .

L-arginine acts as a vasodilator, which means it helps to open or dilate blood vessels . It has been evaluated for potential use in cardiovascular disease due to its antiatherogenic, anti-ischemic, antiplatelet, and antithrombotic properties . Arginine also plays a role in the detoxification of ammonia from the body . It is also used for athletic performance and cirrhosis . L-arginine is considered generally safe, but it may not be recommended for individuals who have recently experienced a heart attack .

Another similar compound is L-ornithine-L-aspartate, which the body breaks down into the amino acids ornithine and aspartic acid . It is sometimes used to improve reduced brain function in people with advanced liver disease, also known as hepatic encephalopathy .

• CAS No.: 7675-83-4
• Product Name: L-Arginine L-aspartate
• Molecular Formula: C6H14N4O2.C4H7NO4; C10H21N5O6
• Molecular Weight: 307.30 g/mol
• IUPAC Name: (2S)-2-aminobutanedioic acid;(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• Standard InChI: InChI=1S/C6H14N4O2.C4H7NO4/c7-4(5(11)12)2-1-3-10-6(8)9;5-2(4(8)9)1-3(6)7/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);2H,1,5H2,(H,6,7)(H,8,9)/t4-;2-/m00/s1
• Standard InChIKey: SUUWYOYAXFUOLX-ZBRNBAAYSA-N
• SMILES: C(CC(C(=O)O)N)CN=C(N)N.C(C(C(=O)O)N)C(=O)O
• Canonical SMILES: C(CC(C(=O)O)N)CN=C(N)N.C(C(C(=O)O)N)C(=O)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: S(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid monohydrochloride
• Reference: BASG: Sangenor (Arginine Aspartate) Oral Solution
• PubChem Compound: 11500504
• Last Modified: Aug 15 2023